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Compound Name: ) —
quinazolinedione

cat. No.: B1267716

Introduction

3-Phenyl-2,4(1H,3H)-quinazolinedione is a heterocyclic compound of significant interest in
medicinal chemistry and drug development. Its core structure, the quinazolinedione scaffold, is
found in a variety of biologically active molecules.[1][2] Accurate structural elucidation and
characterization of this compound are paramount for its application in research and
development. This technical guide provides an in-depth analysis of 3-Phenyl-2,4(1H,3H)-
quinazolinedione using fundamental spectroscopic techniques: Nuclear Magnetic Resonance
(NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

This document is intended for researchers, scientists, and professionals in drug development,
offering a detailed examination of the spectral data and the underlying principles of each
analytical method. The experimental protocols and data interpretation are presented to be self-
validating, ensuring scientific integrity and trustworthiness.

Molecular Structure

The structural formula of 3-Phenyl-2,4(1H,3H)-quinazolinedione is presented below. The
numbering of the atoms is provided to facilitate the discussion of the NMR data.

[C14aH10N202]*- - CeHaO > [CsHsN20]*- - [C7HsNO]* - [CeHaN]*+
m/z =238 m/z = 146 m/z =119 m/z =92
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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